Massoia lactone

• IUPAC Name: 2-pentyl-2,3-dihydropyran-6-one
• InChI: InChI=1S/C10H16O2/c1-2-3-4-6-9-7-5-8-10(11)12-9/h5,8-9H,2-4,6-7H2,1H3
• InChI Key: NEDIAPMWNCQWNW-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1CC=CC(=O)O1
• Molecular Formula: C10H16O2
• DSSTOX Substance ID: DTXSID80866186
• Molecular Weight: 168.23 g/mol
• Physical Description: clear, pale yellow liquid with a sweet, herbaceous odour
• Boiling Point: 286.00 to 287.00 °C. @ 760.00 mm Hg
• Solubility: soluble in alcohol and fat; insoluble in water
• Density: 0.947-0.987 (20°/20°)
• CAS RN: 54814-64-1

Description

Massoia lactone is a naturally occurring lactone that is found in the bark of the Massoia tree, which is native to Southeast Asia. It has a unique and pleasant aroma that is often described as a combination of coconut, vanilla, and sandalwood. This compound has been used in the fragrance industry for many years, but recent scientific research has shown that it has potential applications in other fields as well.

Scientific Research Applications

• Synthesis of Tetrahydro-2-pyranones : Massoia lactone is utilized in the synthesis of 6-substituted tetrahydro-2-pyranones, which are important in various scientific research applications (Fehr, Galindo, & Ohloff, 1981).

• Natural Herbicides : Extracts from Cryptocarya massoy bark, rich in this compound, can completely inhibit seed germination and cause dieback in tomato plantlets, suggesting potential use as natural herbicides (Rolli et al., 2016).

• Immunomodulatory Effects : C-10 this compound, a major constituent of Massoia bark essential oil, has immunomodulatory effects and does not affect lymphocyte cell proliferation (Permanasari, Hertiani, & Yuswanto, 2017).

• Larvicidal Activity : this compound shows potential as a larvicide against the Asian tiger mosquito Aedes albopictus (Seo et al., 2021).

• Wine Aroma Contribution : It contributes to the aroma of Merlot and Cabernet Sauvignon musts and wines, resembling coconut and dried figs (Pons et al., 2017).

• Anti-polymicrobial Medication : At a concentration of 0.25% v/v, C-10 this compound can degrade oral polymicrobial biofilms, indicating its potential as an anti-polymicrobial medication (Utami et al., 2021).

• Anti-fungal Activity : this compound-loaded nanoemulsions exhibit high anti-fungal activity, useful in delivering bioactive compounds to pathogenic yeasts (Yuan et al., 2022).

• Anticancer and Anti-inflammatory Properties : (-)-Massoialactone and its analogues display antiproliferative and anti-inflammatory activities, suggesting potential as anticancer and anti-inflammatory agents (Barros et al., 2014).

• Treatment for Milky Disease in Crabs : It can effectively kill pathogenic yeast strains and is used as a treatment for milky disease in the Chinese mitten crab (Zhang et al., 2020).

• Anticancer Properties in Food and Medicine : this compound, found in fermented Cordyceps sinensis mycelium Cs-4, shows prominent anticancer properties in vitro and is considered for use in the food and medical industries for anticancer applications (Sang et al., 2020).

• Perfumery Applications : The fragrant massoia lactones are used in perfumes and can be isolated and analyzed using various chromatographic methods (Urbain et al., 2010).

• Asymmetric Synthesis of Molecules : this compound serves as a natural enantiomer in the asymmetric synthesis of other molecules, demonstrating its importance in chemical synthesis (Ramachandran, Reddy, & Brown, 2000).

Mechanism of Action

Target of Action

Massoia lactone primarily targets fungal crop pathogens . It is highly active against many of these pathogens, which cause various plant diseases and food unsafety . The compound’s antifungal activity is particularly potent against Fusarium graminearum .

Mode of Action

This compound interacts with its targets by inhibiting their hyphal growth and spore germination . It also induces pore formation in the cell membrane, reduction of ergosterol content, rise in intracellular ROS levels, and leakage of intracellular components . These interactions lead to cellular necrosis and cell death .

Biochemical Pathways

The biochemical pathways affected by this compound are primarily those involved in fungal growth and reproduction . By inhibiting hyphal growth and spore germination, the compound disrupts the life cycle of the fungal pathogens . The reduction of ergosterol content and the increase in intracellular ROS levels further impair the normal functioning of the fungal cells .

Pharmacokinetics

It is known that this compound is very stable , suggesting that it may have good bioavailability

Result of Action

The result of this compound’s action at the molecular and cellular level is the inhibition of fungal growth and the induction of cell death . This is achieved through a variety of mechanisms, including pore formation in the cell membrane, reduction of ergosterol content, increase in intracellular ROS levels, and leakage of intracellular components . These effects lead to cellular necrosis and ultimately, the death of the fungal cells .

Safety and Hazards

Massoia lactone is classified as a flammable liquid (Category 4). It can cause skin irritation (Category 2), serious eye irritation (Category 2A), and may cause an allergic skin reaction (Category 1). It is not classified for environmental hazards.

Future Directions

The demand for natural food flavorings is increasing every year, and biotransformation has become an attractive approach to obtain natural products. Massoia lactone, with its creamy, coconut-like, sweet, milky, fruit flavor, is of great interest to the industry. It could be a promising candidate for development as an effective and green bio-fungicide because of its high anti-fungal activity.

Biochemical Analysis

Biochemical Properties

Massoia lactone is released from liamocins produced by Aureobasidium melanogenum M39 . It is highly active against many fungal crop pathogens which cause many plant diseases and food unsafety .

Cellular Effects

This compound treatment can effectively inhibit hyphal growth and spore germination of many fungal crop pathogens . It causes pore formation in cell membrane, reduction of ergosterol content, rise in intracellular ROS levels, and leakage of intracellular components, consequently leading to cellular necrosis and cell death .

Molecular Mechanism

The molecular mechanism of this compound involves its direct contact with Fusarium graminearum spores, which stops the development of Fusarium head blight symptom in the diseased wheats .

Temporal Effects in Laboratory Settings

This compound is very stable . The effects of this compound over time in laboratory settings include its high anti-fungal activity and the multiplicity of mode of its action .

Q & A

Q1: What is Massoia lactone and where is it found?

A1: this compound is a natural compound primarily found in the essential oil of the Massoia bark ( Cryptocarya massoia) [, , ]. It has also been identified in other plants like Aeollanthus suaveolens [] and as a metabolite of certain fungi, including Kabatiella caulivora [] and Aureobasidium pullulans [, , ].

Q2: Can this compound be produced through fermentation?

A2: Yes, certain strains of the fungus Aureobasidium pullulans are capable of producing this compound through fermentation. This method offers a sustainable alternative to extraction from natural sources [, , ].

Q3: What is the chemical structure of this compound?

A3: this compound is a δ-lactone, specifically 5,6-dihydro-6-pentyl-2H-pyran-2-one. Its structure consists of a six-membered ring containing an oxygen atom and a ketone group, with a five-carbon (pentyl) chain attached [, ].

Q4: What is the molecular formula and weight of this compound?

A4: The molecular formula for this compound is C₁₀H₁₆O₂, and its molecular weight is 168.23 g/mol [].

Q5: Does this compound have any reported biological activities?

A5: Yes, research suggests this compound possesses various biological activities, including:

• Antimicrobial activity: Effective against a range of bacteria and fungi, including those relevant to human health and agriculture [, , , , , ].
• Anti-biofilm activity: Demonstrates the ability to inhibit the formation of biofilms, which are communities of microorganisms that are more resistant to traditional antimicrobial treatments [, , , ].
• Immunomodulatory effects: Shows potential to stimulate macrophage activity, enhancing the body's immune response [, ].
• Anticancer activity: Preliminary studies indicate potential anticancer activity against certain cancer cell lines, warranting further investigation [, ].

Q6: How does this compound exert its antimicrobial effects?

A6: While the exact mechanism is still under investigation, studies suggest that this compound, particularly when encapsulated in nanoemulsions, disrupts the cell wall and cell membrane of microorganisms. This disruption leads to cellular damage and ultimately, cell death [, ].

Q7: What is known about the toxicity of this compound?

A7: While Massoia bark essential oil, which contains this compound, is recognized as generally safe for flavoring purposes by FEMA (Flavor and Extract Manufacturers Association of the United States), further research is necessary to fully understand the safety profile of isolated this compound [].

Q8: Are there any developmental toxicity studies available for this compound?

A8: Yes, a study using zebrafish embryos demonstrated that high concentrations of this compound could cause developmental toxicity, including pericardial edema, spine curvature, and delayed development, highlighting the need for further safety assessments in higher organisms [].

Q9: What are the potential applications of this compound?

A9: The diverse biological activities of this compound make it a promising candidate for various applications:

• Pharmaceuticals: Potential as an antimicrobial, anti-biofilm, and immunomodulatory agent for treating infections and potentially exploring its anticancer properties [, , , , ].
• Food Preservation: Could be used as a natural preservative to prevent fungal growth and mycotoxin contamination in food and feed [].
• Agriculture: Could be utilized as a biocontrol agent against plant pathogens, offering a more sustainable alternative to synthetic pesticides [, ].
• Fragrances and Cosmetics: Possesses a pleasant coconut-like aroma and could be incorporated into fragrances, cosmetics, and personal care products [, ].

Q10: What analytical methods are used to identify and quantify this compound?

A10: Various analytical techniques are employed for this compound analysis:

• Gas Chromatography-Mass Spectrometry (GC-MS): A common method for separating and identifying volatile compounds like this compound in complex mixtures [, , , ].
• High-Performance Liquid Chromatography (HPLC): Can be used to separate and quantify this compound, especially in fermented products [].
• Nuclear Magnetic Resonance (NMR): Provides detailed structural information about the compound [].
• Ultra High-Pressure Liquid Chromatography (UHPLC): Offers a faster alternative to GC-MS for analyzing this compound [].

Q11: What are the key areas for future research on this compound?

A11: Further research is crucial to fully understand and utilize the potential of this compound. Some key areas include:

• Structure-activity relationships: Exploring the relationship between the chemical structure and biological activity to optimize its efficacy and potentially develop derivatives with enhanced properties [].
• Formulation development: Developing suitable formulations to improve its stability, solubility, and bioavailability for various applications [].